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Compound of Interest

Compound Name: 2-Hexanethiol

Cat. No.: B162965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, synthesis, and reactivity of 2-Hexanethiol (CAS No: 1679-06-7).

Detailed experimental protocols for its synthesis and key reactions are presented, along with

an in-depth analysis of its spectral data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry). This

document is intended to serve as a valuable resource for researchers and professionals in

chemistry and drug development who are working with or interested in aliphatic thiols.

Chemical Structure and Identification
2-Hexanethiol, also known as hexan-2-thiol, is a chiral organosulfur compound with a thiol

group attached to the second carbon of a hexane chain.
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Identifier Value

IUPAC Name hexane-2-thiol[1]

CAS Number 1679-06-7[1][2]

Molecular Formula C₆H₁₄S[1][2]

Molecular Weight 118.24 g/mol [1][2]

InChI Key ABNPJVOPTXYSQW-UHFFFAOYSA-N[2]

Canonical SMILES CCCCC(C)S[1]

Synonyms
2-Hexylthiol, 2-Hexyl mercaptan, 1-Methylpentyl

hydrosulfide[1][2]

Physicochemical Properties
2-Hexanethiol is a colorless liquid with a strong, unpleasant odor characteristic of thiols.[3] A

summary of its key physical and chemical properties is provided in the table below.

Property Value Reference

Appearance Colorless liquid [3]

Melting Point -147 °C [3]

Boiling Point 139.1 °C [3]

Density 0.8302 g/cm³ [3]

Refractive Index 1.4426 [3]

pKa 10.94 ± 0.10 (Predicted) [3]

LogP 2.7 (Predicted) [1]

Vapor Pressure 7.5 mmHg at 25 °C

Note: Some physical properties are predicted values from computational models.
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Solubility
While specific quantitative data is not readily available, 2-Hexanethiol is expected to be

miscible with many organic solvents such as ethanol, diethyl ether, and toluene, based on the

principle of "like dissolves like". It is expected to have low solubility in water due to its nonpolar

alkyl chain.

Synthesis of 2-Hexanethiol
2-Hexanethiol can be synthesized through various methods, with the most common being the

nucleophilic substitution of a 2-hexyl halide with a hydrosulfide salt or the conversion of 2-

hexanol.

Synthesis from 2-Bromohexane via Nucleophilic
Substitution
This method involves the reaction of 2-bromohexane with sodium hydrosulfide (NaSH) in an

alcoholic solvent.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve sodium hydrosulfide (1.1 equivalents) in ethanol.

Addition of Reactant: Slowly add 2-bromohexane (1 equivalent) to the stirred solution at

room temperature.

Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction

progress using thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

a separatory funnel containing water.

Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

Washing: Combine the organic layers and wash with brine (2 x 50 mL).

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.
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Purification: Purify the crude product by fractional distillation to obtain pure 2-Hexanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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